2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine

• IUPAC Name: N-(furan-2-ylmethyl)-2,3-dihydro-1H-inden-2-amine
• InChI: InChI=1S/C14H15NO/c1-2-5-12-9-13(8-11(12)4-1)15-10-14-6-3-7-16-14/h1-7,13,15H,8-10H2
• InChI Key: AWYIXKIUGFFYKF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C21)NCC3=CC=CO3
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol

Description

2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine, also known as DMPEA, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. DMPEA belongs to a class of compounds called phenethylamines, which are known to have various physiological effects.

Mechanism of Action

2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine is believed to act on the central nervous system by increasing the release of serotonin and other neurotransmitters. It has been shown to have affinity for several serotonin receptors, including 5-HT1A, 5-HT1B, and 5-HT2A. The exact mechanism of action of this compound is still being studied.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to increase heart rate and blood pressure in animal studies. This compound has also been shown to have an impact on mood and behavior, with some studies suggesting that it may have antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine has several advantages for use in lab experiments. It is relatively easy to synthesize and has high purity levels. This compound has also been shown to have low toxicity levels in animal studies. However, there are limitations to using this compound in lab experiments. Its exact mechanism of action is still being studied, and more research is needed to fully understand its effects on the central nervous system.

Future Directions

There are several future directions for research on 2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine. One area of interest is its potential use in treating mood disorders such as depression and anxiety. Further studies are needed to determine the efficacy and safety of this compound for these purposes. Another area of interest is its impact on serotonin levels in the brain. More research is needed to fully understand the role of this compound in modulating serotonin levels and its potential therapeutic applications. Additionally, studies on the long-term effects of this compound use are needed to fully understand its safety profile.

Scientific Research Applications

2,3-dihydro-1H-inden-2-yl(2-furylmethyl)amine has been used in scientific research as a potential tool for studying the central nervous system. It has been shown to have affinity for serotonin receptors and may have an impact on serotonin levels in the brain. This compound has also been studied for its potential use in treating depression, anxiety, and other mood disorders.